Cas no 351354-41-1 (Ethyl 2,4,5-trifluorobenzoate)

Ethyl 2,4,5-trifluorobenzoate Properties

Names and Identifiers

• Ethyl 2,4,5-trifluorobenzoate
• 2,4,5-Trifluorobenzoic acid ethyl ester
• PC7793
• J-019955
• Benzoic acid, 2,4,5-trifluoro-, ethyl ester
• 351354-41-1
• 2,4,5-trifluorobenzoic acid ethyl ester;benzoic acid, 2,4,5-trifluoro-, ethyl ester;
• MFCD03094444
• DTXSID90379015
• BPA35441
• SY022905
• DB-351344
• CS-0151785
• A874752
• SCHEMBL364335
• AKOS015843484
• Ethyl2,4,5-trifluorobenzoate
• AS-8076
• +Expand

• MDL： MFCD03094444
• InChIKey： YCDADJUAUJPWHD-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7F3O2/c1-2-14-9(13)5-3-7(11)8(12)4-6(5)10/h3-4H,2H2,1H3
• SMILES： CCOC(=O)C1=CC(=C(C=C1F)F)F

Computed Properties

• Exact Mass: 204.04000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 204.03981395g/mol
• Heavy Atom Count: 14
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 2.28060
• PSA: 26.30000
• Boiling Point: 230.4±40.0 ºC (760 Torr),
• Flash Point: 88.0±19.6 ºC,
• Solubility: Almost insoluble (0.065 g/l) (25 º C),
• Density: 1.304±0.06 g/cm3 (20 ºC 760 Torr),